Cas no 65150-41-6 (2,4(1H,3H)-Pyrimidinedione,6-chloro-1,3-diethyl-)
65150-41-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-chloro-1,3-diethyl-
CAS No:65150-41-6
MF:C8H11ClN2O2
MW:202.638140916824
CID:523695
PubChem ID:251408
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,6-chloro-1,3-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,6-chloro-1,3-diethyl-
- 6-chloro-1,3-diethylpyrimidine-2,4-dione
- 1,3-diethyl-6-chlorouracil
- 4-Chlor-1,3-diethyl-uracil
- 6-chloro-1,3-diethyl-1H-pyrimidine-2,4-dione
- 6-chloro-1,3-diethylpyrimidine-2,4(1h,3h)-dione
- 6-Chloro-1,3-diethyluracil
- 6-chloro-1-ethylpyrimidine-2,4(1H,3H)-dione
- AC1L5JSA
- AC1Q6F18
- AG-K-82292
- AR-1H1180
- CTK5C2261
- NSC71770
-
- Inchi: 1S/C8H11ClN2O2/c1-3-10-6(9)5-7(12)11(4-2)8(10)13/h5H,3-4H2,1-2H3
- InChI Key: MMNMIPHGPHAALZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(N(CC)C(N1CC)=O)=O
Computed Properties
- Exact Mass: 202.05103
- Monoisotopic Mass: 202.050905
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.6
- XLogP3: 1
Experimental Properties
- Density: 1.31
- Boiling Point: 260.9°Cat760mmHg
- Flash Point: 111.6°C
- Refractive Index: 1.554
- PSA: 40.62
- LogP: 0.70320
2,4(1H,3H)-Pyrimidinedione,6-chloro-1,3-diethyl- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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